Cas no 2164821-80-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid
- EN300-1285920
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid
- 2164821-80-9
-
- Inchi: 1S/C24H28N2O4/c1-2-12-26-13-11-24(16-26,14-22(27)28)25-23(29)30-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,2,11-16H2,1H3,(H,25,29)(H,27,28)
- InChI Key: LNPKMFNYDMSAJQ-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CN(CCC)CC1)=O
Computed Properties
- Exact Mass: 408.20490738g/mol
- Monoisotopic Mass: 408.20490738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.9Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285920-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285920-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 50mg |
$1682.0 | 2023-10-01 | ||
| Enamine | EN300-1285920-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 100mg |
$1761.0 | 2023-10-01 | ||
| Enamine | EN300-1285920-250mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 250mg |
$1841.0 | 2023-10-01 | ||
| Enamine | EN300-1285920-500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 500mg |
$1922.0 | 2023-10-01 | ||
| Enamine | EN300-1285920-1000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 1000mg |
$2002.0 | 2023-10-01 | ||
| Enamine | EN300-1285920-2500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 2500mg |
$3925.0 | 2023-10-01 | ||
| Enamine | EN300-1285920-5000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 5000mg |
$5807.0 | 2023-10-01 | ||
| Enamine | EN300-1285920-10000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-propylpyrrolidin-3-yl]acetic acid |
2164821-80-9 | 10000mg |
$8611.0 | 2023-10-01 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid
Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic Acid (CAS No. 2164821-80-9)
The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid (CAS No. 2164821-80-9) represents a structurally complex organic molecule with significant potential in medicinal chemistry and biotechnology. Its unique architecture combines a pyrrolidin-based scaffold with a Fmoc (fluorenylmethyloxycarbonyl) protecting group, a widely utilized moiety in peptide synthesis. The integration of these elements positions this compound as a valuable intermediate for the development of bioactive molecules, particularly in the design of peptidomimetics and enzyme inhibitors.
The core structure of this molecule features a five-membered pyrrolidin ring, which is substituted at the 3-position by an acetic acid moiety and at the 1-position by a propyl chain. The propyl chain is further functionalized with an amino group that is protected by the Fmoc group. This configuration allows for precise control over reactivity during synthetic processes, making it an ideal candidate for multi-step organic syntheses where selective deprotection is critical. Recent studies have highlighted the importance of such protected amino groups in the efficient assembly of complex peptides and small-molecule drugs.
The Fmoc protecting group, derived from 9H-fluorene, is renowned for its stability under mild acidic conditions while remaining susceptible to base-catalyzed cleavage. This dual functionality is particularly advantageous in solid-phase peptide synthesis (SPPS), where it enables orthogonal protection strategies. In the context of this compound, the Fmoc moiety ensures that the amino functionality remains inert during initial synthetic stages, preventing unwanted side reactions until deliberate deprotection is performed.
In terms of synthetic methodology, this compound can be accessed through well-established protocols involving the coupling of Fmoc-amino acids with appropriately substituted pyrrolidine derivatives. The use of modern coupling reagents such as HATU or PyBOP facilitates high-yield transformations while maintaining regioselectivity. Notably, recent advancements in green chemistry have led to the development of solvent-free or aqueous-based protocols for similar couplings, aligning with sustainability goals in pharmaceutical research.
The pyrrolidine ring system has garnered considerable attention due to its prevalence in natural products and pharmaceutical agents. For instance, compounds like tacrine (a cholinesterase inhibitor) and certain antiviral agents incorporate pyrrolidine motifs to modulate biological activity. In this context, the propyl-substituted pyrrolidine framework may serve as a scaffold for optimizing drug-like properties such as solubility, metabolic stability, and target specificity.
Beyond its role as an intermediate, this compound exhibits intrinsic biological relevance. The acetic acid functionality at C3 introduces carboxylic acid character that can participate in hydrogen bonding interactions with protein targets or contribute to zwitterionic behavior in aqueous environments. Such properties are critical for optimizing pharmacokinetic profiles in drug candidates targeting GPCRs (G protein-coupled receptors) or ion channels.
In biotechnology applications, molecules bearing both Fmoc groups and pyrrolidine scaffolds are increasingly employed as building blocks for combinatorial libraries. These libraries enable high-throughput screening campaigns aimed at discovering novel enzyme inhibitors or receptor ligands. The modular nature of this compound allows researchers to systematically vary substituents while maintaining core structural integrity—a strategy that has accelerated lead optimization processes across multiple therapeutic areas.
The synthesis and application of such compounds are also being enhanced by computational tools like molecular dynamics simulations and quantum mechanical calculations. These approaches help predict conformational preferences and binding affinities before experimental validation, significantly reducing development timelines. For example, recent studies have demonstrated how computational modeling can guide the selection of optimal protecting groups based on steric and electronic factors—a principle directly applicable to this Fmoc-pyrrolidine derivative.
In analytical chemistry contexts, this compound serves as a model system for studying protecting group behavior under various reaction conditions. Techniques such as NMR spectroscopy and mass spectrometry are routinely employed to monitor deprotection kinetics and confirm structural purity after each synthetic step. The presence of multiple aromatic protons from the fluorene moiety provides distinct NMR signatures that facilitate real-time monitoring during purification processes.
The environmental impact associated with handling Fmoc-containing compounds has also been addressed through improved waste management strategies in chemical manufacturing facilities worldwide today more than ever before there's emphasis on closed-loop systems which minimize solvent consumption while maximizing atom efficiency these practices not only reduce ecological footprints but also lower production costs making them highly attractive for industrial scale-up operations involving complex molecules like ours here
Educational institutions conducting research on organic synthesis often use compounds like these as teaching tools they provide students hands-on experience with advanced protection/deprotection techniques while simultaneously introducing them to modern spectroscopic methods used throughout industry today's labs many programs now incorporate virtual reality simulations allowing learners to visualize three-dimensional molecular interactions before attempting physical syntheses—an approach that bridges theoretical knowledge with practical skills effectively
In conclusion the compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid continues to play pivotal roles across diverse scientific disciplines its unique combination of features makes it indispensable for both academic investigations into fundamental chemical principles as well as applied research directed toward developing next-generation therapeutics understanding its properties thoroughly enables researchers worldwide to harness its full potential responsibly while advancing human health through innovative science
2164821-80-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-propylpyrrolidin-3-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)